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Acid brown 97 Acid brown 97
Brand Name: Vulcanchem
CAS No.: 108347-99-5
VCID: VC0024799
InChI: InChI=1S/C18H12N6O10S.Cu.Na/c25-15-6-5-12(20-19-9-1-3-11(4-2-9)35(32,33)34)18(27)16(15)22-21-13-7-10(23(28)29)8-14(17(13)26)24(30)31;;/h1-8,19,21,26H,(H,32,33,34);;/b20-12+,22-16+;;
SMILES: C1=CC(=CC=C1NN=C2C=CC(=O)C(=NNC3=C(C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])O)C2=O)S(=O)(=O)O.[Na].[Cu]
Molecular Formula: C18H12CuN6NaO10S
Molecular Weight: 590.922

Acid brown 97

CAS No.: 108347-99-5

Main Products

VCID: VC0024799

Molecular Formula: C18H12CuN6NaO10S

Molecular Weight: 590.922

Acid brown 97 - 108347-99-5

CAS No. 108347-99-5
Product Name Acid brown 97
Molecular Formula C18H12CuN6NaO10S
Molecular Weight 590.922
Standard InChI InChI=1S/C18H12N6O10S.Cu.Na/c25-15-6-5-12(20-19-9-1-3-11(4-2-9)35(32,33)34)18(27)16(15)22-21-13-7-10(23(28)29)8-14(17(13)26)24(30)31;;/h1-8,19,21,26H,(H,32,33,34);;/b20-12+,22-16+;;
Standard InChIKey NJVARLAZGFUDCU-HVDIXVISSA-N
SMILES C1=CC(=CC=C1NN=C2C=CC(=O)C(=NNC3=C(C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])O)C2=O)S(=O)(=O)O.[Na].[Cu]
PubChem Compound 129894374
Last Modified Nov 11 2021
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